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Compound of Interest

Compound Name: Octanal-d16

Cat. No.: B588414

An In-Depth Technical Guide to Interpreting an Octanal-d16 Certificate of Analysis

For researchers, scientists, and professionals in drug development, a Certificate of Analysis
(CoA) for a deuterated compound like Octanal-d16 is a critical document that guarantees the
identity, purity, and quality of the material. Understanding the nuances of a CoA is paramount
for ensuring the accuracy and reproducibility of experimental results. This guide provides a
detailed walkthrough of a typical Octanal-d16 CoA, explaining each section and the
significance of the analytical data presented.

Understanding the Certificate of Analysis

A Certificate of Analysis is a formal document issued by the manufacturer that confirms a
specific batch of a product meets its predetermined specifications. For a deuterated compound
such as Octanal-d16, the CoA provides essential data on its chemical purity and, crucially, its
isotopic enrichment.

Key Sections of an Octanal-d16 CoA

An Octanal-d16 CoA is typically divided into several key sections, each providing specific
information about the product. Below is a breakdown of these sections with an interpretation of
the data you would expect to find.

Product Identification

This section provides fundamental information to identify the product.
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Parameter

Example Data

Interpretation

The common name of the

compound, indicating it is an

Product Name Octanal-d16 ]
octane-based aldehyde with
16 deuterium atoms.
A unique identifier assigned by
Catalog Number RCLST202732 the manufacturer for tracking

and ordering purposes.[1]

CAS Number

1219794-66-7

The Chemical Abstracts
Service registry number, a
unique identifier for this

specific chemical substance.[1]

[21(3][41[5]06]17]

Molecular Formula

CsD160O

Indicates the elemental
composition, with 'D’
representing deuterium.[1][2]

[6]7]

Molecular Weight

144.31 g/mol

The mass of one mole of the
compound, calculated using
the atomic weights of the
constituent isotopes.[1][2][5][6]

[7](8]

Lot Number

XXXX-YYYY

A unique batch identifier that
ensures traceability of the
product's manufacturing
history and quality control

data.

Physical and Chemical Properties

This section details the physical characteristics and storage recommendations for the

compound.
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Parameter Example Data Interpretation
o A visual description of the
Appearance Colorless to pale yellow liquid
product.
] ) Provides guidance on
- Soluble in most organic )
Solubility appropriate solvents for

solvents

preparing solutions.[2]

Storage Conditions

Store at 2-8°C, protect from

light

Recommended conditions to
maintain the stability and

integrity of the compound.[1][2]

Analytical Data

This is the core of the CoA, presenting the results of quality control testing. For deuterated

compounds, this section is critical for confirming isotopic purity.

Test

Specification

Result

Method

Chemical Purity (by
GC-MS)

=>98.0%

99.5%

Gas Chromatography-

Mass Spectrometry

Isotopic Purity (by
GC-MS)

> 98 atom % D

99.2 atom % D

Gas Chromatography-

Mass Spectrometry

Deuterium
. Proton Nuclear
Incorporation (by tH Conforms to structure Conforms )
Magnetic Resonance

NMR)
Structural

] ] Proton Nuclear
Confirmation (by *H Conforms to structure Conforms

NMR)

Magnetic Resonance

Experimental Protocols: A Closer Look

To fully interpret the analytical data, it is essential to understand the methodologies behind the

tests.
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Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating volatile compounds and identifying them based

on their mass-to-charge ratio. For deuterated compounds, it is used to determine both chemical

and isotopic purity.

Methodology:

Sample Preparation: A dilute solution of Octanal-d16 is prepared in a volatile organic solvent
(e.g., dichloromethane).

Injection: A small volume of the sample is injected into the gas chromatograph.

Separation: The sample is vaporized and travels through a capillary column. Compounds are
separated based on their boiling points and interactions with the column's stationary phase.
Deuterated compounds often have slightly shorter retention times than their non-deuterated
counterparts.[9]

lonization: As the separated compounds elute from the column, they enter the mass
spectrometer and are ionized, typically by electron impact (El).

Mass Analysis: The resulting ions are separated by their mass-to-charge ratio (m/z) and
detected.

Data Analysis: The resulting mass spectrum shows the molecular ion peak, which for
Octanal-d16 will be shifted to a higher m/z compared to unlabeled octanal due to the mass
of the deuterium atoms. The relative abundance of ions corresponding to different isotopic
compositions is used to calculate the isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of a compound.

For deuterated compounds, both proton (*H) and deuterium (2H) NMR can be used.

Methodology:

Sample Preparation: A small amount of Octanal-d16 is dissolved in a deuterated solvent
(e.g., chloroform-d) and placed in an NMR tube.
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» Data Acquisition: The sample is placed in a strong magnetic field and irradiated with
radiofrequency pulses. The response of the atomic nuclei is detected.

e 1H NMR Analysis: In the *H NMR spectrum of a highly deuterated compound like Octanal-
d16, the signals corresponding to protons will be significantly diminished or absent. The
absence of proton signals at positions expected for octanal confirms successful deuterium
incorporation.

e 2H NMR Analysis (Optional but Recommended): A deuterium NMR spectrum would show
signals at the chemical shifts where the deuterium atoms are located, providing direct
evidence of the labeling pattern.

 Structural Confirmation: The overall pattern of any residual proton signals and the signals in
the deuterium spectrum are compared to the expected structure of Octanal-d16 to confirm
its identity and structural integrity.[10][11]

Visualizing Workflows and Logical Relationships

Diagrams can help clarify the analytical workflow and the logical interpretation of the CoA data.

Data Interpretation

> Chemical Purity
Analytical|Workflow
Verify Purity Specs GC-MS Analysis g Isotopic Purity
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Physical Properties
Analytical Data )
Verify Structure Specs
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Caption: Workflow for interpreting an Octanal-d16 Certificate of Analysis.
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Caption: Logical flow of GC-MS analysis for Octanal-d16.

Conclusion

Interpreting a Certificate of Analysis for a deuterated standard like Octanal-d16 requires a
foundational understanding of the analytical techniques employed and the data they generate.
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By carefully reviewing the product information, physical properties, and, most importantly, the
analytical data from techniques like GC-MS and NMR, researchers can confidently assess the
quality and suitability of the material for their specific applications. This diligence is fundamental
to achieving reliable and reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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